1-Ethyl-4-phenylimidazol-2-amine
Overview
Description
Mechanism of Action
The mechanism of action of 1-Ethyl-4-phenylimidazol-2-amine is not fully understood; however, it is believed to exert its biological effects through the modulation of the immune system and the inhibition of certain enzymes involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been found to exhibit significant anti-inflammatory and analgesic effects in various animal models. It has also been shown to reduce the levels of certain pro-inflammatory cytokines and chemokines, indicating its potential as a therapeutic agent for the treatment of inflammatory disorders.
Advantages and Limitations for Lab Experiments
One of the major advantages of 1-Ethyl-4-phenylimidazol-2-amine is its ability to exhibit significant biological effects at relatively low concentrations, making it a potential candidate for the development of new drugs with fewer side effects. However, the limitations of this compound include its relatively low solubility in water, which can limit its use in certain experimental settings.
Future Directions
1-Ethyl-4-phenylimidazol-2-amine is a promising compound with potential applications in various fields of scientific research. Some of the future directions for research on this compound include the development of new synthetic routes for its production, the investigation of its potential as a therapeutic agent for the treatment of various inflammatory disorders, and the exploration of its potential as a tool for the study of immune system modulation.
Synthesis Methods
1-Ethyl-4-phenylimidazol-2-amine can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 1-ethylimidazole with phenyl isocyanate in the presence of a catalyst to form the intermediate product, which is then further reacted with a reducing agent to yield the final product, this compound.
Scientific Research Applications
1-Ethyl-4-phenylimidazol-2-amine has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of chronic pain and inflammation-related disorders.
Properties
IUPAC Name |
1-ethyl-4-phenylimidazol-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3/c1-2-14-8-10(13-11(14)12)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H2,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SVIRLBUDIVRNCI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(N=C1N)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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